4-Chloro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(2-fluoro-3-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10ClFO3/c1-19-12-4-2-3-9(13(12)16)10-7-8(14(17)18)5-6-11(10)15/h2-7H,1H3,(H,17,18)
• InChI Key: LQEOQZMDLHKHIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1F)C2=C(C=CC(=C2)C(=O)O)Cl
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID50690091
• Molecular Weight: 280.68 g/mol
• CAS RN: 1261975-60-3

Description

4-Chloro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95% (4-Cl-3-F-3-MPA-95%) is a synthetic compound of interest to scientists and researchers due to its unique chemical properties and potential applications. 4-Cl-3-F-3-MPA-95% is a white crystalline powder that is soluble in water and organic solvents, including ethanol and acetone. It is a non-toxic, odorless, and stable compound with a melting point of 131°C. 4-Cl-3-F-3-MPA-95% is a versatile compound that has been used in a variety of research applications, including synthesis of pharmaceuticals, biochemistry, and pharmacology.

Scientific Research Applications

4-Cl-3-F-3-MPA-95% has a variety of scientific research applications. It has been used as a starting material in the synthesis of pharmaceuticals, including antifungal agents, anti-inflammatory agents, and anticonvulsants. Additionally, it has been used in the synthesis of dyes and pigments for use in the food and textile industries. It has also been used in the synthesis of polymers and surfactants for use in the cosmetics and personal care industry.

Mechanism of Action

The mechanism of action of 4-Cl-3-F-3-MPA-95% is not fully understood. However, it is believed that the compound acts as an inhibitor of several enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and phospholipase A2 (PLA2). Additionally, it has been shown to inhibit the activity of several receptors, including histamine, serotonin, and adrenergic receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Cl-3-F-3-MPA-95% are not fully understood. However, it has been shown to have anti-inflammatory and anticonvulsant properties in animal models. Additionally, it has been shown to have neuroprotective effects in cell culture studies.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Cl-3-F-3-MPA-95% in laboratory experiments include its low toxicity, stability, and solubility in both organic and aqueous solvents. Additionally, it is relatively inexpensive and easy to synthesize. The main limitation of using this compound in laboratory experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

For research on 4-Cl-3-F-3-MPA-95% include further investigation into its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, further research is needed to explore the potential use of this compound in other industries, such as agriculture and food science. Another area of research that could be explored is the potential use of this compound as a stabilizer or preservative in food and cosmetic products. Finally, further research is needed to investigate the potential toxic effects of this compound on human health.

Synthesis Methods

4-Cl-3-F-3-MPA-95% can be synthesized by a variety of methods. The most common method is a two-step reaction involving the reaction of 4-chlorobenzaldehyde with 2-fluoro-3-methoxyphenylmagnesium bromide followed by acidification with hydrochloric acid. Alternatively, the compound can be synthesized using a one-step reaction involving the reaction of 4-chlorobenzaldehyde with 4-fluoro-3-methoxybenzoyl chloride.